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monohydrochloride

Cat. No.: B15585035

Get Quote

Executive Summary
5-Amino-2'-deoxyuridine (5-AmdU) is a synthetic pyrimidine nucleoside analogue of thymidine.

Structurally, it replaces the C5-methyl group of thymidine with a primary amino group (-NH₂).

This modification fundamentally alters the molecule's electronic properties, granting it unique

biological activities:

Selective Antiviral Action: It acts as a substrate for viral Thymidine Kinase (TK), specifically in

Herpes Simplex Virus (HSV) infected cells.[1]

Mutagenic Potential: Upon incorporation into DNA, 5-AmdU exhibits ambiguous base-pairing

properties due to tautomeric shifts, inducing transition mutations (A:T

G:C).

Synthetic Utility: It serves as a versatile precursor for complex heterocycle-fused nucleosides

and antibiotics.

Part 1: Chemical Identity & Structural Significance
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The biological activity of 5-AmdU is dictated by the steric and electronic influence of the C5-

amino group. Unlike the hydrophobic methyl group of thymidine, the amino group is hydrophilic

and electron-donating.

Physicochemical Properties[2]
IUPAC Name: 5-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-

2,4-dione[2]

Molecular Formula:

[2][3]

Molecular Weight: 243.22 g/mol [2][3]

Key Feature: The C5-amino group lowers the pKa of the N3 proton on the uracil ring

compared to thymidine. This acidity shift facilitates the formation of ionized species at

physiological pH, which contributes to "wobble" base pairing during DNA replication.

Nomenclature Alert
Crucial Distinction: Do not confuse 5-amino-2'-deoxyuridine (ring-modified, the subject of this

guide) with 5'-amino-5'-deoxyuridine (sugar-modified). The latter is a Thymidylate Synthase

inhibitor, whereas the former is a DNA-incorporating mutagen/antiviral.

Part 2: Antiviral Pharmacology & Mechanism of
Action
5-AmdU functions as a "Trojan Horse" inhibitor. It is not immediately toxic to healthy cells

because cellular kinases phosphorylate it poorly. However, virus-infected cells express kinases

with broader substrate specificity.

The Kinase Gatekeeper
The selectivity of 5-AmdU relies on the Herpes Simplex Virus Thymidine Kinase (HSV-TK).

Healthy Cells: Mammalian cytosolic TK has high specificity for thymidine and phosphorylates

5-AmdU with very low efficiency (
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is high).

Infected Cells: HSV-TK is "promiscuous" and readily accepts 5-AmdU, converting it to 5-

amino-dUMP.

Metabolic Pathway & Lethal Mutagenesis
Once phosphorylated to the triphosphate form (5-amino-dUTP), the molecule competes with

dTTP for incorporation into viral DNA.

Incorporation: Viral DNA Polymerase incorporates 5-amino-dUTP opposite Adenine.

Template Ambiguity: In subsequent replication cycles, the 5-amino-uracil base can

tautomerize (imino form) or ionize.

Mispairing: The modified base pairs with Guanine instead of Adenine.

Result: An A:T to G:C transition mutation occurs. Accumulation of these mutations leads to

"error catastrophe," rendering the viral progeny non-infectious.

Visualizing the Pathway
The following diagram illustrates the selective activation and mutagenic mechanism.
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Caption: Selective activation of 5-Amino-2'-deoxyuridine in HSV-infected cells leading to lethal

mutagenesis.
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Part 3: Toxicology & Mutagenic Potential[5]
While 5-AmdU is an antiviral candidate, its mechanism inherently carries genotoxic risks.

Mutagenicity Profile[6][7]
Mechanism: Base analog mutagenesis.

Specific Event: The amino group at C5 destabilizes the keto-enol equilibrium. The imino

tautomer mimics Cytosine, hydrogen bonding with Guanine.

Comparison: 5-AmdU is generally considered less cytotoxic than 5-nitro-2'-deoxyuridine (its

precursor) but more mutagenic than unsubstituted 2'-deoxyuridine.

Cytotoxicity Data Summary
The following table summarizes relative toxicity profiles based on aggregate literature trends for

5-substituted deoxyuridines.

Compound Target Specificity
Cytotoxicity
(HeLa/Vero)

Mutagenic
Potential

5-Amino-dU Viral TK > Host TK Low to Moderate
High (Transition

mutations)

5-Nitro-dU Non-specific High Moderate

5-Iodo-dU Viral TK > Host TK Moderate
High (Steric

hindrance)

Thymidine Host TK None (Nutrient) None

Part 4: Experimental Protocols
Protocol A: Synthesis of 5-Amino-2'-deoxyuridine
This protocol describes the reduction of 5-nitro-2'-deoxyuridine. This is the industry-standard

method to ensure high purity.

Reagents:
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5-Nitro-2'-deoxyuridine (Starting Material)

10% Palladium on Carbon (Pd/C) catalyst

Ethanol (Solvent)

Hydrogen gas (

)

Workflow:

Dissolution: Dissolve 1.0 g of 5-nitro-2'-deoxyuridine in 50 mL of ethanol.

Catalyst Addition: Add 100 mg of 10% Pd/C carefully (avoid sparks).

Hydrogenation: Purge the vessel with

, then introduce

at 1 atm (balloon pressure) or 30 psi in a Parr shaker.

Reaction: Stir at room temperature for 2–4 hours. Monitor via TLC (Solvent: MeOH:CHCl3

1:9). The yellow color of the nitro compound will fade to colorless.

Filtration: Filter the mixture through Celite to remove the Pd/C catalyst.

Crystallization: Evaporate the solvent under reduced pressure. Recrystallize the residue from

ethanol/water to yield white crystals of 5-amino-2'-deoxyuridine.

Protocol B: In Vitro Antiviral Assay (Plaque Reduction)
Objective: Determine the

of 5-AmdU against HSV-1.

Steps:

Seeding: Seed Vero cells in 24-well plates (
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cells/well). Incubate overnight to reach confluence.

Infection: Infect monolayers with HSV-1 (approx. 50 PFU/well) for 1 hour at 37°C.

Treatment: Remove inoculum. Overlay cells with semi-solid medium (e.g., Methylcellulose)

containing serial dilutions of 5-AmdU (0.1

M to 100

M).

Incubation: Incubate for 48–72 hours until plaques are visible.

Fixation/Staining: Fix cells with 10% formalin and stain with Crystal Violet.

Quantification: Count plaques. Plot % inhibition vs. Log[Concentration] to calculate

.

Part 5: Synthesis Workflow Diagram
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Caption: Catalytic hydrogenation workflow for converting 5-nitro-dU to 5-amino-dU.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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